Cas no 885276-23-3 (3-Iodo-6-methylimidazo1,2-apyridine)

• Product Name: 3-Iodo-6-methylimidazo1,2-apyridine
• CAS No: 885276-23-3
• MF: C₈H₇IN₂
• MW: 258.059053659439
• MDL: MFCD06739253
• CID: 711339
• PubChem ID: 57355236
• Update Time: 2025-06-07

3-Iodo-6-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine,3-iodo-6-methyl-
• 3-Iodo-6-methyl-imidazo[1,2-a]pyridine
• 3-iodo-6-methylimidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine,3-iodo-6-methyl
• 3-Iodo-6-methylimidazo[1,2-a]pyridine (ACI)
• F18856
• AB28972
• 3-iodo-6-methylh-imidazo[1,2-a]pyridine
• DTXSID80722975
• CS-0100957
• MFCD06739253
• 885276-23-3
• DB-077666
• AKOS017559999
• AS-48125
• SCHEMBL13336367
• 3-Iodo-6-methylimidazo1,2-apyridine

• MDL： MFCD06739253
• Inchi： 1S/C8H7IN2/c1-6-2-3-8-10-4-7(9)11(8)5-6/h2-5H,1H3
• InChI Key： MZJCGQSJLCHPTI-UHFFFAOYSA-N
• SMILES： IC1N2C(C=CC(C)=C2)=NC=1

Computed Properties

• Exact Mass: 257.96500
• Monoisotopic Mass: 257.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.30000
• LogP: 2.24730

Additional information on 3-Iodo-6-methylimidazo1,2-apyridine

3-Iodo-6-methylimidazo[1,2-a]pyridine (CAS No 885276-23-3)

3-Iodo-6-methylimidazo[1,2-a]pyridine, also known by its CAS registry number 885276-23-3, is a heterocyclic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the imidazopyridine family, a class of molecules known for their diverse biological activities. The structure of 3-Iodo-6-methylimidazo[1,2-a]pyridine consists of an imidazo[1,2-a]pyridine core with an iodine atom at position 3 and a methyl group at position 6. This unique substitution pattern contributes to its distinctive chemical properties and biological functions.

Recent studies have highlighted the potential of imidazopyridines as promising candidates for drug development. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 3-Iodo-6-methylimidazo[1,2-a]pyridine exhibits potent anti-inflammatory and antioxidant activities. These findings suggest that the compound could be utilized in the treatment of chronic inflammatory diseases, such as arthritis and neurodegenerative disorders.

The synthesis of 3-Iodo-6-methylimidazo[1,2-a]pyridine involves a multi-step process that typically begins with the preparation of the imidazole ring. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. For example, a study published in Organic Process Research & Development reported a novel approach to synthesizing this compound using microwave-assisted synthesis, which significantly reduced reaction time while maintaining high efficiency.

In terms of pharmacokinetics, 3-Iodo-6-methylimidazo[1,2-a]pyridine has been shown to exhibit favorable absorption and bioavailability profiles in preclinical models. A study conducted by researchers at the University of California San Francisco demonstrated that the compound achieves high plasma concentrations following oral administration, making it a viable candidate for systemic drug delivery.

The biological activity of imidazopyridines is often attributed to their ability to interact with various cellular targets. In the case of 3-Iodo-6-methylimidazo[1,2-a]pyridine, computational studies have revealed that it binds effectively to several key proteins involved in inflammatory pathways. For example, molecular docking simulations have shown that the compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are central mediators of inflammation.

Moreover, recent investigations into the toxicity profile of 3-Iodo-6-methylimidazo[1,2-a]pyridine have provided valuable insights into its safety for therapeutic use. Acute and chronic toxicity studies conducted in rodent models indicate that the compound exhibits low toxicity at therapeutic doses. These results are encouraging for its potential translation into clinical applications.

In conclusion, 3-Iodo-6-methylimidazo[1,2-a]pyridine (CAS No 885276-23-3) represents a compelling lead compound in drug discovery research. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for further development in treating inflammatory and oxidative stress-related diseases. As research continues to unfold, this compound is expected to contribute significantly to the advancement of novel therapeutic strategies.